Cas no 518070-21-8 (2-(3-Fluoro-5-methylphenyl)acetonitrile)

2-(3-Fluoro-5-methylphenyl)acetonitrile structure
518070-21-8 structure
Product Name:2-(3-Fluoro-5-methylphenyl)acetonitrile
CAS No:518070-21-8
MF:C9H8FN
MW:149.164925575256
MDL:MFCD03094317
CID:935893
PubChem ID:2778452
Update Time:2025-04-19

2-(3-Fluoro-5-methylphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(3-Fluoro-5-methylphenyl)acetonitrile
    • 3-FLUORO-5-METHYLPHENYLACETONITRILE
    • Benzeneacetonitrile, 3-fluoro-5-methyl- (9CI)
    • AC1MCTBP
    • ANW-66742
    • CTK4J4908
    • JRD-1398
    • MolPort-000-166-043
    • PC5919
    • SBB086637
    • 7257AB
    • FCH1116780
    • (3-Fluoro-5-methyl-phenyl)-acetonitrile
    • SY047852
    • 2-(3-fluoro-5-methylphenyl)ethanenitrile
    • ST2403896
    • AX8215149
    • BENZENEACETONITRILE, 3-FLUORO-5-MET
    • EN300-1851641
    • SCHEMBL20576683
    • DTXSID70380942
    • DB-346063
    • AKOS005255274
    • CS-0153258
    • C75432
    • DS-2470
    • 518070-21-8
    • MFCD03094317
    • MDL： MFCD03094317
    • Inchi： 1S/C9H8FN/c1-7-4-8(2-3-11)6-9(10)5-7/h4-6H,2H2,1H3
    • InChI Key： YFJTYGYGDNXMML-UHFFFAOYSA-N
    • SMILES： FC1C=C(C)C=C(CC#N)C=1

Computed Properties

  • Exact Mass: 149.064077422g/mol
  • Monoisotopic Mass: 149.064077422g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.8
  • XLogP3: 2

Experimental Properties

  • Boiling Point: 235.0±25.0℃ at 760 mmHg

2-(3-Fluoro-5-methylphenyl)acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
227766-1g
2-(3-Fluoro-5-methylphenyl)acetonitrile
 518070-21-8 95%
1g
 ￡43.00 2022-02-28
Fluorochem
227766-5g
2-(3-Fluoro-5-methylphenyl)acetonitrile
 518070-21-8 95%
5g
 ￡182.00 2022-02-28
Fluorochem
227766-10g
2-(3-Fluoro-5-methylphenyl)acetonitrile
 518070-21-8 95%
10g
 ￡354.00 2022-02-28
Fluorochem
227766-25g
2-(3-Fluoro-5-methylphenyl)acetonitrile
 518070-21-8 95%
25g
 ￡707.00 2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-PX039-200mg
2-(3-Fluoro-5-methylphenyl)acetonitrile
 518070-21-8 95+%
200mg
 150.0CNY 2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-PX039-5g
2-(3-Fluoro-5-methylphenyl)acetonitrile
 518070-21-8 95+%
5g
 1659.0CNY 2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-PX039-1g
2-(3-Fluoro-5-methylphenyl)acetonitrile
 518070-21-8 95+%
1g
 473.0CNY 2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-PX039-50mg
2-(3-Fluoro-5-methylphenyl)acetonitrile
 518070-21-8 95+%
50mg
 64.0CNY 2021-07-12
TRC
F598120-100mg
2-(3-Fluoro-5-methylphenyl)acetonitrile
 518070-21-8
100mg
 $ 50.00 2022-06-04
TRC
F598120-500mg
2-(3-Fluoro-5-methylphenyl)acetonitrile
 518070-21-8
500mg
 $ 95.00 2022-06-04

2-(3-Fluoro-5-methylphenyl)acetonitrile Related Literature

Related Categories

518070-21-8 (2-(3-Fluoro-5-methylphenyl)acetonitrile) Related Products

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.